Cas no 2228158-38-9 (tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate
• CAS No: 2228158-38-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6060942
• PubChem ID: 165881019
• Update Time: 2025-07-02

tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(hydrazinylmethyl)-2-hydroxyphenyl]carbamate
• EN300-1872694
• 2228158-38-9

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)15-9-6-8(7-14-13)4-5-10(9)16/h4-6,14,16H,7,13H2,1-3H3,(H,15,17)
• InChI Key： WODYEZPMCKBLIF-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CNN)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.6Ų

Additional information on tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228158-38-9 and Product Name: *tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate*

The compound in question, identified by the CAS number 2228158-38-9, is a sophisticated organic molecule with the product name tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, including the presence of a tert-butyl group, a hydrazinylmethyl moiety, and a hydroxyphenyl group, contribute to its distinct chemical properties and potential biological activities.

In recent years, there has been growing interest in carbamate derivatives due to their potential therapeutic benefits. The tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate has been extensively studied for its pharmacological properties. Research has indicated that this compound may exhibit significant inhibitory effects on various enzymes and receptors, making it a promising candidate for the development of new drugs. Specifically, studies have suggested that it may interfere with the activity of enzymes involved in inflammation and pain pathways, which could make it useful in treating conditions such as arthritis and chronic pain.

The structural composition of the compound is crucial in determining its biological activity. The tert-butyl group provides steric hindrance, which can influence how the molecule interacts with biological targets. Meanwhile, the N-5-(hydrazinylmethyl) moiety is known to enhance reactivity and binding affinity. The 2-hydroxyphenyl group adds another layer of complexity, potentially influencing solubility and metabolic stability. These features collectively contribute to the compound's unique pharmacokinetic profile.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies have been conducted on the tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate, providing insights into its binding interactions with potential targets. These studies have revealed that the compound may bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. This finding aligns with previous research that has highlighted the anti-inflammatory potential of carbamate derivatives.

In addition to its pharmacological properties, the tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate has shown promise in material science applications. Its unique chemical structure makes it a suitable candidate for use in polymer synthesis and as an intermediate in the production of specialty chemicals. Researchers have explored its use in creating novel materials with enhanced mechanical and thermal properties. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis of such complex molecules requires meticulous planning and expertise. The multi-step synthesis process involves careful selection of reagents and optimization of reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce these compounds more efficiently, reducing costs and environmental impact. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes for carbamates like the one described here.

Evaluation of the compound's safety profile is essential before any clinical application can be considered. Toxicology studies have been conducted to assess its acute and chronic toxicity. Preliminary results suggest that the tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate exhibits low toxicity at moderate doses but may cause mild irritation at higher concentrations. These findings are crucial for determining safe dosing regimens and potential side effects if used therapeutically.

The future prospects for this compound are promising. Ongoing research aims to further optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments. Additionally, regulatory agencies will play a critical role in ensuring that any potential drug candidates derived from this compound meet stringent safety and efficacy standards before reaching clinical trials.

In conclusion, the compound with CAS number 2228158-38-9, known as *tert-butyl N-5-(hydrazinylmethyl)-2-hydroxyphenylcarbamate, represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features, combined with promising preliminary results from both computational and experimental studies, make it a valuable subject for further investigation. As research continues to uncover new possibilities for this compound, its impact on pharmaceuticals, material science, and beyond is likely to grow.